N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-4,4-difluorocyclohexane-1-carboxamide

• IUPAC Name: N-[1-(1,3-dimethyl-2,4-dioxopyrimidin-5-yl)piperidin-4-yl]-4,4-difluorocyclohexane-1-carboxamide
• InChI: InChI=1S/C18H26F2N4O3/c1-22-11-14(16(26)23(2)17(22)27)24-9-5-13(6-10-24)21-15(25)12-3-7-18(19,20)8-4-12/h11-13H,3-10H2,1-2H3,(H,21,25)
• InChI Key: HQEKNSRGXJOJEM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)N(C1=O)C)N2CCC(CC2)NC(=O)C3CCC(CC3)(F)F
• Molecular Formula: C18H26F2N4O3
• Molecular Weight: 384.4 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a piperidine ring, a tetrahydropyrimidin ring, and a carboxamide group. It also contains two fluorine atoms on a cyclohexane ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure. For example, the presence of the polar carboxamide group and the nonpolar cyclohexane ring suggests that this compound might have both polar and nonpolar properties.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it were a potential drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy and safety in preclinical and clinical trials.